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Compound of Interest

Compound Name: Sevikar

CAS No.: 1188913-21-4

Cat. No.: B12704646

Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of pharmaceutical compounds is paramount to ensuring a safe laboratory environment and

minimizing environmental impact. Sevikar, a combination of olmesartan medoxomil and

amlodipine besylate, requires adherence to specific disposal protocols aligned with federal and

local regulations for pharmaceutical waste. This guide provides essential, step-by-step

procedures for the proper disposal of Sevikar in a laboratory setting.

Regulatory Framework for Pharmaceutical Waste
The U.S. Environmental Protection Agency (EPA) is the primary governing body that regulates

the disposal of pharmaceutical waste. The Resource Conservation and Recovery Act (RCRA)

grants the EPA the authority to manage hazardous waste from its creation to its final disposal.

[1] Laboratories are responsible for their waste from generation through storage, transport, and

ultimate disposal. In 2019, the EPA introduced a new rule, Subpart P, which provides

healthcare-specific regulations for managing hazardous waste pharmaceuticals.[2] A key

aspect of this rule is the prohibition of flushing hazardous waste pharmaceuticals down drains.

[2]
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Sevikar Disposal Protocol
This protocol outlines the necessary steps for the safe handling and disposal of Sevikar in a

laboratory.

Step 1: Personal Protective Equipment (PPE)

Before handling Sevikar for disposal, it is crucial to wear appropriate PPE to minimize

exposure.[3] This includes:

Safety goggles

Lab coat

Chemical-resistant gloves (e.g., nitrile)[4]

Step 2: Waste Segregation and Collection

Proper segregation of pharmaceutical waste is critical to ensure safe and compliant disposal.[5]

[6][7]

Solid Waste:

Place all solid forms of Sevikar, including unused or expired tablets, into a designated,

clearly labeled hazardous waste container.[4][7]

Contaminated materials such as weigh boats, pipette tips, and gloves should also be

disposed of in this container.[4]

The container must be compatible with the chemical, sealable to prevent leaks, and stored

in a secure area.[1][7]

Liquid Waste:

Solutions containing Sevikar should be collected in a separate, labeled hazardous liquid

waste container.[4]
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Do not mix with other solvent waste streams unless permitted by your institution's

Environmental Health and Safety (EHS) guidelines.[7]

Step 3: Labeling

Accurate labeling of waste containers is a mandatory and crucial step.[6][7] The label should

clearly state:

"Hazardous Waste"

The name of the chemical: "Sevikar (Olmesartan Medoxomil and Amlodipine Besylate)

Waste"

The primary hazards associated with the compound (e.g., "Toxic," "Chemical Waste for

Incineration").[4]

The accumulation start date.

Step 4: Storage

Store hazardous waste containers in a designated and secure area while awaiting pickup.[8]

This area should be well-ventilated and away from incompatible materials to prevent any

potential reactions.[1]

Step 5: Final Disposal

The final disposal of Sevikar waste must be conducted through a licensed hazardous waste

disposal company.[4]

Contact your institution's EHS department to arrange for the pickup of the hazardous waste.

[4]

Most pharmaceutical waste is incinerated at a licensed medical incineration site.[2]

Never dispose of Sevikar in the regular trash or by flushing it down the sewer system.[2]

Improper disposal can lead to environmental contamination of soil and groundwater.
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Data on Pharmaceutical Waste
Waste Category Container Type

Typical Disposal
Method

Key Regulatory
Guideline

Hazardous

Pharmaceutical Waste

Black, clearly labeled

containers
Incineration EPA Subpart P

Non-Hazardous

Pharmaceutical Waste
Blue containers Incineration

State and Local

Regulations

Sharps Waste
Puncture-proof, FDA-

cleared containers

Autoclaving or

Incineration

OSHA and EPA

Regulations

Sevikar Disposal Decision Pathway

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12704646/docs?utm_src=pdf-body#safeguarding-the-laboratory-proper-disposal-procedures-for-sevikar
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12704646?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sevikar Waste Generated
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Caption: Decision workflow for the proper disposal of Sevikar waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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